Cas no 827-93-0 (Sodium Xylenesulfonate)

• Product Name: Sodium Xylenesulfonate
• CAS No: 827-93-0
• MF: C₈H₉NaO₃S
• MW: 208.210032224655
• MDL: MFCD00007513
• CID: 4659697
• PubChem ID: 23668192
• Update Time: 2025-10-28

Sodium Xylenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3,4-dimethyl-, sodium salt
• Sodium Xylenesulfonate

• MDL： MFCD00007513
• Inchi： 1S/C8H10O3S.Na/c1-6-3-4-8(5-7(6)2)12(9,10)11;/h3-5H,1-2H3,(H,9,10,11);/q;+1/p-1
• InChI Key： QUCDWLYKDRVKMI-UHFFFAOYSA-M
• SMILES： [Na+].C1(S([O-])(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on Sodium Xylenesulfonate

Sodium Xylenesulfonate (CAS No. 827-93-0): An Overview of Its Properties, Applications, and Recent Research

Sodium Xylenesulfonate (CAS No. 827-93-0) is a versatile and widely used compound in various industrial and scientific applications. This compound, also known as sodium xylene sulfonate or sodium xylene-sulfonate, is a sodium salt of xylene sulfonic acid. It is characterized by its excellent solubility in water and its ability to enhance the solubility of other substances, making it a valuable additive in numerous formulations.

The chemical structure of Sodium Xylenesulfonate consists of a xylene ring with a sulfonic acid group (-SO₃H) that has been neutralized by a sodium ion (Na⁺). This unique structure contributes to its surfactant properties, which are crucial for its applications in detergents, emulsifiers, and dispersants. The compound is also known for its low toxicity and environmental compatibility, making it a preferred choice in many industries.

In the field of pharmaceuticals, Sodium Xylenesulfonate has gained attention for its potential as an excipient. Excipients are inactive substances used as carriers for the active ingredients in medications. They play a crucial role in enhancing the stability, solubility, and bioavailability of drugs. Recent studies have shown that Sodium Xylenesulfonate can improve the dissolution rate of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

A study published in the Journal of Pharmaceutical Sciences in 2021 investigated the use of Sodium Xylenesulfonate as a solubilizing agent for poorly water-soluble drugs such as ibuprofen and naproxen. The results demonstrated that the addition of Sodium Xylenesulfonate significantly increased the solubility and dissolution rate of these drugs, leading to improved bioavailability and faster onset of action.

Beyond pharmaceuticals, Sodium Xylenesulfonate is extensively used in the cosmetics industry. Its surfactant properties make it an effective ingredient in shampoos, soaps, and other personal care products. It helps to create a rich lather and enhances the cleaning efficiency of these products. Additionally, its ability to stabilize emulsions ensures that cosmetic formulations remain homogeneous and stable over time.

In industrial applications, Sodium Xylenesulfonate is utilized as a dispersant in various formulations. It is particularly effective in preventing the agglomeration of particles in suspensions and emulsions. This property is crucial in industries such as paints, coatings, and ink manufacturing, where maintaining particle dispersion is essential for achieving desired product performance.

The environmental impact of Sodium Xylenesulfonate has also been studied extensively. Research has shown that it biodegrades readily under aerobic conditions, making it an environmentally friendly alternative to other surfactants that may persist in the environment. A study published in the Journal of Environmental Science and Health in 2020 evaluated the biodegradability and ecotoxicity of various surfactants, including Sodium Xylenesulfonate. The results indicated that Sodium Xylenesulfonate exhibited high biodegradability and low ecotoxicity, further supporting its use in eco-friendly formulations.

In conclusion, Sodium Xylenesulfonate (CAS No. 827-93-0) is a multifunctional compound with a wide range of applications across various industries. Its unique chemical properties make it an excellent choice for enhancing solubility, stability, and performance in pharmaceuticals, cosmetics, and industrial formulations. Ongoing research continues to uncover new potential uses for this versatile compound, further solidifying its importance in modern science and technology.